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MEGA Surfactant Comparison at a Glance

The table below summarizes the key properties of MEGA-9 and MEGA-10, two closely related non-ionic

detergents from the same family.

Property

MEGA-9 (N-nonanoyl-N-
methylglucamine)

MEGA-10 (N-Decanoyl-N-
methylglucamine)

Hydrophobic Tail

Molecular Formula

Molecular Weight

Critical Micelle
Concentration (CMC)

Key Characteristics

9-carbon chain [1]

C16H33NOs [1]

Information missing

Information missing

Membrane solubilizer, can
form vesicles [1]

10-carbon chain [2]

C17H35NOs [2]

349.5 g/mol [2]

6-7 mM (20-25°C) [3]

Water-soluble, nondenaturing; useful for
membrane protein solubilization [2]
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MEGA-9 (N-nonanoyl-N- MEGA-10 (N-Decanoyl-N-

Propert
i/ methylglucamine) methylglucamine)

Primary Applications Component of PBS; used in  Membrane protein extraction & purification;

microbiology [1] solubilization of lipids; ligand-binding assays
[21[3]
Form Powder [1] Powder [3]
Storage Temperature -20°C [1] 2-8°C [3]

Performance and Research Applications

The difference of a single methylene group in their hydrophobic tails significantly influences their behavior

and optimal use cases.

¢ Membrane Protein Solubilization: MEGA-10 is extensively used for solubilizing membrane proteins
while maintaining their native structure and function, making it valuable for protein purification and
structural biology studies [2]. Its effectiveness has been demonstrated in protocols for the extraction
and analysis of membrane proteins, sometimes in combination with ionic detergents like SDS [2].
MEGA-9 is also recognized as a membrane solubilizer [1].

¢ Mixed Micelle Systems: Research shows that MEGA-10 forms mixed micelles with other
surfactants, such as the amino-acid-based anionic surfactant SDDS (N-methyl-N-dodecanoyl sodium
glycinate). These mixtures can exhibit synergism, leading to lower collective Critical Micelle
Concentrations (CMC) and enhanced surface activity, which is beneficial for pharmaceutical and
cosmetic formulations [4].

¢ Biophysical and Material Science Research: MEGA-10 has been used in studies beyond
biochemistry, including investigating the wetting behavior of super-hydrophobic surfaces and the
freezing dynamics of surfactant-laden droplets [2] [3].

Experimental Insights and Workflow
While full experimental protocols were not available in the search results, the cited studies provide
methodologies for key applications involving MEGA-10.

e Extraction of Membrane Proteins: One study found that an optimal concentration of MEGA-10 in
combination with sodium dodecyl sulfate (SDS) allows for efficient extraction and analysis of
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membrane proteins. This suggests that mixed detergent systems can be fine-tuned for specific
protein targets [2].

¢ Studying Mixed Micelle Properties: The following workflow generalizes the methodology used to
investigate the synergistic properties of MEGA-10 in mixed surfactant systems [4]:

Prepare Aqueous Solutions of
MEGA-10 and Partner Surfactant

Mix Surfactants at
Various Molar Ratios

Determine Critical Micelle
Concentration (CMC)
Calculate Interaction

Parameters (e.g., 3\m)

Analyze Thermodynamics of
Micellization (AG_m, AH_m, AS_m)

Characterize Micelle Properties:
Size, Shape, Micropolarity

Click to download full resolution via product page

This workflow is adapted from the physicochemical investigation of MEGA-10/SDDS mixtures [4].

Decision Guide for Researchers

Choosing between MEGA surfactants depends on your specific experimental needs.
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¢ For general membrane solubilization and protein stabilization, MEGA-10 is a well-established
starting point due to its nondenaturing nature and extensive documentation in membrane research

[2].
¢ If your application requires a specific CMC or involves mixed micelle systems, MEGA-10's
known CMC (6-7 mM) provides a quantitative basis for buffer formulation and experimental design

[3].

¢ For highly specialized formulations, such as in drug delivery or cosmetics, the documented
synergistic effects of MEGA-10 with ionic surfactants like SDDS can be leveraged to improve
solubilization capacity and surface activity [4].

Information Gaps and Further Research

The available information is most complete for MEGA-10, while data for other MEGA surfactants (like
MEGA-8 or MEGA-11) and direct head-to-head comparative studies were not found in this search.
To build a more comprehensive guide, you could:

e Consult specialized handbooks on detergents and protein methods for data on a wider range of

MEGA surfactants.
e Search for papers that directly compare the efficacy of different MEGA surfactants in solubilizing

specific membrane protein classes.
e Look into patent databases for formulations that utilize various MEGA surfactants, which can indicate

their practical industrial applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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